Cas no 35073-82-6 (Butanedioic acid,2-chloro-3-oxo-, 1,4-dimethyl ester)
35073-82-6 structure
Product Name:Butanedioic acid,2-chloro-3-oxo-, 1,4-dimethyl ester
CAS No:35073-82-6
MF:C6H7ClO5
MW:194.569781541824
CID:316808
PubChem ID:3015729
Update Time:2025-04-19
Butanedioic acid,2-chloro-3-oxo-, 1,4-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-chloro-3-oxo-, 1,4-dimethyl ester
- dimethyl 2-chloro-3-oxobutanedioate
- Dimethyl chlorooxosuccinate
- NS00055335
- EINECS 252-344-8
- DTXSID60956514
- 35073-82-6
- AKOS006328128
- SCHEMBL7583623
-
- Inchi: 1S/C6H7ClO5/c1-11-5(9)3(7)4(8)6(10)12-2/h3H,1-2H3
- InChI Key: HQOMJNUPLXPBNB-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OC)C(C(=O)OC)=O
Computed Properties
- Exact Mass: 193.99821
- Monoisotopic Mass: 193.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.356
- Boiling Point: 236°C at 760 mmHg
- Flash Point: 99°C
- Refractive Index: 1.445
- PSA: 69.67
Butanedioic acid,2-chloro-3-oxo-, 1,4-dimethyl ester Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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